2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid

• CAS No.: 113844-60-3
• Molecular Formula: C8H5F3O4
• Molecular Weight: 222.12 g/mol
• IUPAC Name: 2,3-dihydroxy-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H5F3O4/c9-8(10,11)4-2-1-3(7(14)15)5(12)6(4)13/h1-2,12-13H,(H,14,15)
• InChI Key: CZNMTSLFDOPSIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)O)O)C(F)(F)F

Description

2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid is an organic compound with the molecular formula C8H5F3O4. It is a derivative of benzoic acid, characterized by the presence of two hydroxyl groups and a trifluoromethyl group attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the hydroxylation of 4-(trifluoromethyl)benzoic acid using suitable oxidizing agents under controlled conditions .

Industrial Production Methods: Industrial production methods for this compound may involve multi-step synthesis processes, including the use of catalysts and specific reaction conditions to ensure high yield and purity. The exact industrial methods can vary depending on the desired scale and application .

Chemical Reactions Analysis

Types of Reactions: 2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The carboxyl group can be reduced to form corresponding alcohols.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products:

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid involves its interaction with specific molecular targets and pathways. For instance, the activation of the carboxylate group via ATP-dependent reactions can lead to the formation of acyladenylate intermediates, which play a crucial role in its biological activity .

Comparison with Similar Compounds

• 2-Hydroxy-4-(trifluoromethyl)benzoic acid
• 3-(Trifluoromethyl)benzoic acid
• 4-(Trifluoromethyl)benzoic acid

Comparison: Compared to its analogs, 2,3-Dihydroxy-4-(trifluoromethyl)benzoic acid is unique due to the presence of two hydroxyl groups, which can significantly influence its reactivity and biological activity. The trifluoromethyl group also imparts distinct electronic properties, making it a valuable compound in various applications .